Cas no 16915-71-2 (19-Norpregn-5-en-20-yn-17-ol,(17a)-)
16915-71-2 structure
Product Name:19-Norpregn-5-en-20-yn-17-ol,(17a)-
CAS No:16915-71-2
MF:C20H28O
MW:284.435726165771
CID:162261
PubChem ID:11954351
Update Time:2025-04-19
19-Norpregn-5-en-20-yn-17-ol,(17a)- Chemical and Physical Properties
Names and Identifiers
-
- 19-Norpregn-5-en-20-yn-17-ol,(17a)-
- (8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
- 19-Nor-17alpha-pregn-5-en-20-yn-17-ol
- CINGESTOL
- Cingestolo
- Cingestolum
- EINECS 240-964-1
- Lutisan
- (17R)-19-Norpregn-5-en-20-yn-17-ol
- CHEMBL2104104
- DTXSID70168666
- Cingestolo [DCIT]
- (1R,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-ol
- CINGESTOL [INN]
- (17-alpha)-19-Norpregn-5-en-20-yn-17-ol
- (17a)-19-Norpregn-5-en-20-yn-17-ol
- NS00025552
- 17alpha-Ethinyl-5-estren-17-ol
- 16915-71-2
- 19-Norpregn-5-en-20-yn-17-ol, (17alpha)-
- 19-Norpregn-5-en-20-yn-17-ol, (17.alpha.)-
- Cingestol [USAN:INN]
- SCHEMBL282508
- CINGESTOL [USAN]
- Cingestolum [INN-Latin]
- AKOS022181311
- Q24897556
- 19-Nor-17-alpha-pregn-5-en-20-yn-17-ol
- D03509
- VLJ9702J11
- Cingestol (USAN/INN)
- 19-Nor-17alpha-pregn-5-en-20-yn-17beta-ol
- UNII-VLJ9702J11
-
- Inchi: 1S/C20H28O/c1-3-20(21)13-11-18-17-9-8-14-6-4-5-7-15(14)16(17)10-12-19(18,20)2/h1,8,15-18,21H,4-7,9-13H2,2H3/t15-,16+,17+,18-,19-,20-/m0/s1
- InChI Key: HSYWFJBHXIUUCZ-XGXHKTLJSA-N
- SMILES: O[C@@]1(C#C)CC[C@H]2[C@@H]3CC=C4CCCC[C@@H]4[C@H]3CC[C@@]21C
Computed Properties
- Exact Mass: 284.21400
- Monoisotopic Mass: 284.214
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 4.3
Experimental Properties
- Density: 1.08
- Boiling Point: 399.6°Cat760mmHg
- Flash Point: 176.9°C
- Refractive Index: 1.568
- PSA: 20.23000
- LogP: 4.31350
19-Norpregn-5-en-20-yn-17-ol,(17a)- Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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